Cas no 1248449-30-0 (2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid)
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid
-
- Inchi: 1S/C10H5BrFNO3/c11-5-1-2-6(7(12)3-5)9-13-8(4-16-9)10(14)15/h1-4H,(H,14,15)
- InChI Key: CSERUWCULLPIGW-UHFFFAOYSA-N
- SMILES: O1C=C(C(O)=O)N=C1C1=CC=C(Br)C=C1F
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 430.5±55.0 °C at 760 mmHg
- Flash Point: 214.2±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-128157-0.05g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 0.05g |
$100.0 | 2025-02-21 | |
| Enamine | EN300-128157-0.1g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 0.1g |
$149.0 | 2025-02-21 | |
| Enamine | EN300-128157-0.25g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 0.25g |
$212.0 | 2025-02-21 | |
| Enamine | EN300-128157-0.5g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 0.5g |
$334.0 | 2025-02-21 | |
| Enamine | EN300-128157-1.0g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 1.0g |
$428.0 | 2025-02-21 | |
| Enamine | EN300-128157-2.5g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 2.5g |
$838.0 | 2025-02-21 | |
| Enamine | EN300-128157-5.0g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 5.0g |
$1240.0 | 2025-02-21 | |
| Enamine | EN300-128157-10.0g |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 95.0% | 10.0g |
$1842.0 | 2025-02-21 | |
| TRC | B803840-10mg |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B803840-50mg |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid |
1248449-30-0 | 50mg |
$ 210.00 | 2022-06-06 |
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1248449-30-0): An Overview of Its Synthesis, Properties, and Applications
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1248449-30-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.
Synthesis of 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid
The synthesis of 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid involves a series of well-defined chemical reactions that highlight the versatility and reactivity of oxazoles. One common synthetic route begins with the reaction of 4-bromo-2-fluorobenzaldehyde with urea to form an intermediate imine. This imine is then cyclized in the presence of an acid catalyst to yield the desired oxazole derivative. The final step involves carboxylation to introduce the carboxylic acid functionality. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for this synthesis, such as using microwave-assisted reactions and solvent-free conditions.
Physical and Chemical Properties
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid is a white crystalline solid with a molecular weight of 305.07 g/mol. It exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical and biological assays. The compound's melting point is around 165°C, and it is stable under standard laboratory conditions. The presence of bromine and fluorine atoms in the structure confers unique electronic properties, which can influence its reactivity and biological activity.
Spectroscopic Characterization
The spectroscopic characterization of 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid provides valuable insights into its molecular structure and functional groups. Infrared (IR) spectroscopy reveals characteristic peaks at 1700 cm-1 for the carbonyl group and 1600 cm-1 for the aromatic C=C bonds. Nuclear magnetic resonance (NMR) spectroscopy shows distinct signals for the protons in the aromatic ring and the oxazole moiety. Mass spectrometry (MS) confirms the molecular weight and provides information on fragmentation patterns.
Biological Activity and Potential Applications
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid has been studied for its potential biological activity in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated promising activity as an antitumor agent by inducing apoptosis in cancer cells through modulation of specific signaling pathways.
In the field of neuroscience, 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid has been investigated for its potential as a neuroprotective agent. Studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating neurological disorders.
Clinical Trials and Future Prospects
The promising preclinical results with 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in humans. Preliminary data from these trials have shown favorable pharmacokinetic profiles and tolerability profiles, paving the way for further clinical development.
In addition to its therapeutic applications, 2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid has also found use as a valuable building block in organic synthesis. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.
Conclusion
2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid (CAS No. 1248449-30-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural properties make it a valuable tool for developing novel therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases. As research continues to advance our understanding of this compound's biological activity and mechanisms of action, it is likely to play an increasingly important role in drug discovery and development.
1248449-30-0 (2-(4-bromo-2-fluorophenyl)-1,3-oxazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)